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Compound of Interest

Compound Name: Eriodictyol 7-O-glucuronide

Cat. No.: B1247359 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides a comprehensive, step-by-step operational plan for the safe disposal of

Eriodictyol 7-O-glucuronide, a flavonoid compound often used in research.

Disclaimer: This document provides guidance based on available safety data for structurally

similar compounds. However, it is imperative to consult with your institution's Environmental

Health and Safety (EHS) department to ensure full compliance with local, state, and federal

regulations, as disposal protocols can vary.

Preliminary Safety Assessment
Currently, a specific Safety Data Sheet (SDS) for Eriodictyol 7-O-glucuronide is not widely

available. However, an SDS for the closely related compound, Eriodictyol-7-glucoside,

indicates that it is not classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] Furthermore,

available information on Eriodictyol 7-O-glucuronide suggests no apparent toxicity.[3] Based

on this data, it is reasonable to proceed with the assumption that Eriodictyol 7-O-glucuronide
is a non-hazardous compound.

Personal Protective Equipment (PPE)
Before handling Eriodictyol 7-O-glucuronide for disposal, ensure that appropriate personal

protective equipment is worn. This includes:
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Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Standard laboratory gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Eriodictyol 7-
O-glucuronide in both solid and aqueous solution forms.

Step 1: Institutional Consultation (Mandatory)

Before proceeding with any disposal method, contact your institution's EHS office. Inform them

of your intent to dispose of Eriodictyol 7-O-glucuronide and provide them with the available

safety information. The EHS office will provide definitive guidance based on your institution's

specific policies and local regulations.

Step 2: Waste Characterization

Based on the information from related compounds, classify Eriodictyol 7-O-glucuronide as a

non-hazardous chemical waste.

Step 3: Disposal of Solid Eriodictyol 7-O-glucuronide

For the disposal of the compound in its solid (powder) form:

Containerization: Place the solid waste in a sealed, clearly labeled container. The label

should include the full chemical name ("Eriodictyol 7-O-glucuronide") and state that it is

"Non-Hazardous Waste for Disposal."

Disposal Route: Following approval from your EHS office, this container can typically be

disposed of in the regular laboratory solid waste stream.[4][5][6] Do not dispose of chemical

containers in public or office trash bins.

Step 4: Disposal of Aqueous Solutions of Eriodictyol 7-O-glucuronide

For the disposal of the compound dissolved in water:
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Confirmation of Non-Hazardous Nature: Ensure the solution does not contain any other

hazardous materials.

Dilution and Neutralization (if applicable): While Eriodictyol 7-O-glucuronide is not

expected to be corrosive, as a general good practice for any chemical drain disposal, ensure

the pH of the solution is between 6.0 and 8.0.

Drain Disposal: With approval from your EHS office, slowly pour the aqueous solution down

the drain with a copious amount of running water (at least a 20-fold excess of water). This

helps to ensure adequate dilution in the sanitary sewer system.

Summary of Disposal Procedures
For quick reference, the following table summarizes the recommended disposal methods for

Eriodictyol 7-O-glucuronide.

Form of Waste
Recommended Disposal
Method

Key Considerations

Solid Regular laboratory solid waste
Must be in a sealed and clearly

labeled container.

Aqueous Solution
Drain disposal with copious

water

Solution must not contain other

hazardous chemicals.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Eriodictyol 7-O-glucuronide.
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Start: Have Eriodictyol
7-O-glucuronide for Disposal

Consult Institutional EHS Office

Characterize as
Non-Hazardous Waste

Obtain Approval

Is the waste in solid form?

Seal in a labeled container.
Dispose in regular lab solid waste.

Yes

Pour down the drain with
copious amounts of water.

No (Aqueous)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Eriodictyol 7-O-glucuronide.
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By adhering to these procedures and maintaining open communication with your institution's

safety officials, you can ensure the safe and compliant disposal of Eriodictyol 7-O-
glucuronide, contributing to a secure and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glucuronide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247359#eriodictyol-7-o-glucuronide-proper-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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